Cas no 825628-43-1 (2-Pentyn-1-one, 5-hydroxy-1-(4-methoxyphenyl)-4-methyl-)
825628-43-1 structure
Product Name:2-Pentyn-1-one, 5-hydroxy-1-(4-methoxyphenyl)-4-methyl-
CAS No:825628-43-1
MF:C13H14O3
MW:218.248464107513
CID:688394
PubChem ID:71418143
Update Time:2025-04-19
2-Pentyn-1-one, 5-hydroxy-1-(4-methoxyphenyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentyn-1-one, 5-hydroxy-1-(4-methoxyphenyl)-4-methyl-
- 5-hydroxy-1-(4-methoxyphenyl)-4-methylpent-2-yn-1-one
- DTXSID60837470
- 825628-43-1
-
- Inchi: 1S/C13H14O3/c1-10(9-14)3-8-13(15)11-4-6-12(16-2)7-5-11/h4-7,10,14H,9H2,1-2H3
- InChI Key: LLNJDMVQPNZOPX-UHFFFAOYSA-N
- SMILES: OCC(C#CC(C1C=CC(=CC=1)OC)=O)C
Computed Properties
- Exact Mass: 218.094294304g/mol
- Monoisotopic Mass: 218.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
2-Pentyn-1-one, 5-hydroxy-1-(4-methoxyphenyl)-4-methyl- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
825628-43-1 (2-Pentyn-1-one, 5-hydroxy-1-(4-methoxyphenyl)-4-methyl-) Related Products
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